Cas no 76112-08-8 (Isoxazole, 5-(3-chlorophenyl)-3-(4-methylphenyl)-)

• Product Name: Isoxazole, 5-(3-chlorophenyl)-3-(4-methylphenyl)-
• CAS No: 76112-08-8
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 538339
• PubChem ID: 10901652
• Update Time: 2025-04-19

Isoxazole, 5-(3-chlorophenyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(3-chlorophenyl)-3-(4-methylphenyl)-
• 5-(3-chlorophenyl)-3-(4-methylphenyl)-1,2-oxazole
• 76112-08-8
• DTXSID30447782
• 5-(3-Chlorophenyl)-3-(p-tolyl)isoxazole
• SCHEMBL17084389

• Inchi： 1S/C16H12ClNO/c1-11-5-7-12(8-6-11)15-10-16(19-18-15)13-3-2-4-14(17)9-13/h2-10H,1H3
• InChI Key： KNQSLBPOFOODGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C2C=CC(C)=CC=2)=NO1

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03